![molecular formula BiH3 B104622 Bismuthine CAS No. 18288-22-7](/img/structure/B104622.png)
Bismuthine
Overview
Description
Bismuthine, also known as bismuthane, is a chemical compound with the formula BiH3 . It is the heaviest analogue of ammonia and is unstable, decomposing to bismuth metal well below 0°C . The compound has only been characterized as a component of a mixture . It is predicted to have a pyramidal structure with H-Bi-H angles of 90° .
Synthesis Analysis
This compound is prepared by the redistribution of methylthis compound (BiH2Me). The required BiH2Me, which is also thermally unstable, is generated by the reduction of methylbismuth dichloride, BiCl2Me with LiAlH4 . The large-area synthesis method is one of the significant prerequisites for integrating 2D materials into practical applications . The primary methods for the scalable growth of 2D bismuthene are mainly carried out by bottom-up techniques, including CVD, PLD, MBE, etc .
Molecular Structure Analysis
This compound adopts the expected pyramidal structure with H–Bi–H angles of around 90° . The term this compound may also refer to a member of the family of organobismuth (III) species having the general formula BiR3, where R is an organic substituent .
Chemical Reactions Analysis
As suggested by the behavior of SbH3, BiH3 is unstable and decomposes to its constituent elements according to the following equation: 2 BiH3 → 3 H2 + 2 Bi (ΔHof (gas) = −278 kJ/mol) .
Physical And Chemical Properties Analysis
This compound is a colorless gas . It is unstable at room temperature, decomposing to bismuth and hydrogen . Bismuth is precipitated as Bi2S3 from slightly acidic solution with H2S . The precipitate is brown black and soluble in strong acids and hot dilute nitric acid .
Scientific Research Applications
Analytical Spectrometry
Bismuthine has been utilized in atomic absorption spectrometry. A study by Kratzer and Dědina (2006) described a modification of the externally heated quartz tube atomizer, enabling in situ trapping of this compound. This setup achieved a lossless collection at a high preconcentration ratio, with an efficiency of 100 ± 2.5% (Kratzer & Dědina, 2006).
Cancer Chemo and Radiotherapy
In the field of cancer treatment, bismuth compounds, including this compound, have shown potential. Kowalik, Masternak, and Barszcz (2019) discussed the application of bismuth-based compounds in cancer chemo- and radiotherapy. These compounds have been found to inhibit the growth and proliferation of various tumors, including breast, colon, ovarian, and lung cancers (Kowalik, Masternak, & Barszcz, 2019).
Atomic Emission Spectrometry
Nakahara, Nakanishi, and Wasa (1987) developed a method for determining trace concentrations of bismuth using atomic emission spectrometry. This involved the generation of bismuth hydride (this compound) and its introduction into an inductively coupled plasma source (Nakahara, Nakanishi, & Wasa, 1987).
Biomedical Applications
This compound and other bismuth compounds have diverse biomedical applications. Keogan and Griffith (2014) highlighted bismuth's use in treating gastrointestinal ailments, its antimicrobial, anti-leishmanial, and anti-cancer properties, and potential medicinal applications of bismuth drugs (Keogan & Griffith, 2014).
Bioinorganic Chemistry
Li and Sun (2012) reviewed the bioinorganic chemistry of bismuth, emphasizing its use in medicine for treating gastrointestinal disorders and its antimicrobial activity. They also discussed the structural characterization of bismuth drugs and their pharmacokinetic pathways (Li & Sun, 2012).
Synthesis and Characterization
Alcantara et al. (2012) described the synthesis and characterization of new 1,2-disubstituted ferrocenyl bismuthines, providing insights into the properties of these compounds and their potential applications (Alcantara et al., 2012).
Mechanism of Action
Safety and Hazards
The low stability of BiH3 precludes significant health effects, it decomposes rapidly well below room temperature . Bismuthine, tribromo- is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Bismuth has recently been shown to be able to maneuver between different oxidation states, enabling access to unique redox cycles that can be harnessed in the context of organic synthesis . The successful realization of wafer-scale few- and mono-layer bismuth films builds a solid foundation for the future development of high-performance photonic applications based on bismuthene .
properties
IUPAC Name |
bismuthane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Bi.3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPBOBPIKWGUSQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[BiH3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BiH3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50171355 | |
Record name | Bismuthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.004 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18288-22-7 | |
Record name | Bismuthine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18288-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bismuthine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018288227 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bismuthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BISMUTHINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OCH2V0Z37N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.